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Compound of Interest

Compound Name:
(5-Chloro-2-

methylphenyl)hydrazine

CAS No.: 94447-40-2

Cat. No.: B3038985 Get Quote

Executive Safety Directive
STOP AND READ: (5-Chloro-2-methylphenyl)hydrazine (CAS: 94447-40-2 / HCl salt: 5446-

17-3) is a substituted phenylhydrazine derivative. It acts as a potent skin sensitizer, carcinogen

(Category 1B), and aquatic toxin.

Core Disposal Principle: Do NOT attempt benchtop chemical deactivation (e.g., bleach

oxidation) as a primary disposal method. Hydrazine derivatives can react violently with

oxidizers to produce toxic, volatile diazo compounds or benzene derivatives. The only

authorized disposal route is segregation and off-site thermal destruction (incineration) via a

licensed hazardous waste contractor.

Chemical Profile & Hazard Characterization
Before handling waste, verify the specific form of the compound (free base vs. hydrochloride

salt). Both require identical disposal rigor.
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Parameter Data Critical Note

Compound Name
(5-Chloro-2-

methylphenyl)hydrazine

CAS Number
94447-40-2 (Free base)5446-

17-3 (HCl salt)

Verify CAS on container label.

[1]

Physical State
Solid (typically beige/white

powder)

Dust generation is a primary

inhalation risk.

RCRA Status
Non-Listed (Must be

characterized)

Likely D001 (Ignitable) or Toxic

if TCLP fails. Treat as

Hazardous Waste.[2][3][4]

Key Hazards
Carcinogen, Skin Sensitizer,

Aquatic Toxicity

Zero-tolerance for drain

disposal.

Incompatibility
Strong Oxidizers, Strong

Bases

Segregate from nitric acid,

perchlorates, and bleach.

Pre-Disposal Requirements
Personal Protective Equipment (PPE) Matrix

Respiratory: N95 minimum for solid handling; P100/HEPA respirator recommended if outside

a fume hood.

Dermal: Double nitrile gloves (0.11 mm min thickness). Breakthrough time is short for

hydrazines; change immediately upon splash.

Eye: Chemical splash goggles (ANSI Z87.1). Face shield required if pouring liquid stock.

Clothing: Tyvek® lab coat or impervious apron over standard lab coat.

Engineering Controls[5]
Ventilation: All waste transfers must occur inside a certified Chemical Fume Hood.
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Static Control: Grounding straps recommended when transferring large quantities of dry

powder to prevent electrostatic discharge.

Waste Segregation & Classification Logic
Proper segregation prevents dangerous cross-reactions in the waste stream.
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Figure 1: Waste segregation decision tree. Note that the presence of the chlorinated ring in the

hydrazine derivative generally mandates handling as halogenated waste if dissolved in organic
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solvents.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Applicability: Expired stock chemicals, contaminated gloves, weighing boats, paper towels.

Containment: Place waste immediately into a wide-mouth high-density polyethylene (HDPE)

jar.

Why HDPE? It offers excellent chemical resistance to hydrazines and prevents breakage.

Double Bagging: If the waste is bulky (e.g., contaminated bench liners), double-bag in 6-mil

polyethylene hazardous waste bags.

Labeling: Affix a hazardous waste label immediately.

Constituents: "(5-Chloro-2-methylphenyl)hydrazine, solid debris".

Hazard Checkboxes: Toxic, Carcinogen.[1][4]

Storage: Store in a satellite accumulation area (SAA) inside a secondary container. Keep the

container closed at all times except when adding waste.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Applicability: Filtrates, reaction solvents containing the hydrazine.

Compatibility Check: Ensure the waste container does not contain oxidizing acids (Nitric,

Chromic).

Transfer: Pour liquid waste into the designated carboy (Halogenated or Non-Halogenated

based on solvent) using a funnel inside the fume hood.
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Rinsing: Triple-rinse empty glassware with a compatible solvent (e.g., ethanol or acetone).

Add the rinsate to the waste container, not the drain.

Cap & Seal: Ensure the cap is vented if there is any risk of ongoing gas evolution, though

this is rare for stable solutions.

Protocol C: Empty Container Management (P-List
Equivalent Rigor)
While not strictly P-listed, best practice for toxic hydrazines dictates treating "empty" containers

as hazardous waste.

Do NOT Wash: Do not attempt to wash out the original bottle for recycling.

Cap & Tag: Cap the empty bottle tightly.

Disposal: Discard the entire bottle into the solid hazardous waste stream.

Emergency Spill Response Procedures
Trigger: Spillage of >100 mg of solid or >10 mL of solution outside a fume hood.
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Figure 2: Emergency response workflow. Note that "Major Spills" of carcinogens require

professional EHS intervention.

Critical Cleanup Step: Do NOT use a vacuum cleaner or broom, as this generates aerosols.

Use wet-wiping methods or cover with damp sand/vermiculite to suppress dust before

scooping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tcichemicals.com [tcichemicals.com]

2. eurofinsus.com [eurofinsus.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Proper Disposal Procedures for (5-Chloro-2-
methylphenyl)hydrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3038985#5-chloro-2-methylphenyl-hydrazine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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